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Cat. No.: S532718

Drug Profiles and Theoretical Interaction Mechanisms

The table below summarizes the core mechanisms of the three drugs, which form the basis for predicting

their interactions.

.. Primary
] ) ) Key Metabolizing T
Drug Primary Mechanism of Action Elimination
Enzymes/Pathways
Route
Leflunomide Prodrug for teriflunomide, which Hepatic metabolism to Renal and biliary
[1] 12] [3] inhibits dihydroorotate active metabolite; excretion (slow,
dehydrogenase (DHODH), undergoes enterohepatic half-life ~2
blocking de novo pyrimidine circulation. weeks). [3]

synthesis and leading to cytostatic
effects on activated lymphocytes.

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s532718?utm_src=pdf-body
https://www.smolecule.com/products/s532718?utm_src=pdf-interest
https://go.drugbank.com/drugs/DB01097
https://pubmed.ncbi.nlm.nih.gov/10600330/
https://www.drugs.com/pro/leflunomide.html
https://www.drugs.com/pro/leflunomide.html
https://www.smolecule.com/products/s532718?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

.. Primary
] ) ) Key Metabolizing T
Drug Primary Mechanism of Action Elimination
Enzymes/Pathways
Route

Methotrexate Inhibits dihydrofolate reductase, Hepatic metabolism to Primarily renal
[4] disrupting purine and pyrimidine active polyglutamated excretion.

synthesis. In autoimmune forms; converted to 7-

diseases, its polyglutamated hydroxymethotrexate.

metabolites also inhibit AICAR

transformylase, leading to anti-

inflammatory adenosine release.
Rifampin [5] Binds to the beta-subunit of Hepatic deacetylation (via Biliary excretion
[6] bacterial DNA-dependent RNA esterases) to 25-desacetyl and enterohepatic

polymerase, inhibiting RNA rifampin. circulation; <30%

synthesis. excreted renally.

The most significant predicted interaction is between leflunomide/teriflunomide and rifampin. Rifampin is
a potent inducer of cytochrome P450 (CYP) enzymes and drug transporters [5]. Since teriflunomide's long
half-life is partly due to enterohepatic recirculation [3], rifampin could accelerate its clearance by inducing
these pathways, potentially reducing leflunomide's efficacy. In contrast, the combination of leflunomide and
methotrexate is recognized as a therapeutic strategy for rheumatoid arthritis, with studies showing it is
generally well-tolerated and more effective than methotrexate alone [7] [8]. The main concern for this

combination is an increased risk of hepatotoxicity, necessitating careful liver function monitoring [7] [8] [3].

Proposed Experimental Protocol for Interaction Studies

To empirically evaluate these interactions, the following in vivo pharmacokinetic study protocol is proposed.

Study Objective

To evaluate the effects of rifampin and methotrexate on the pharmacokinetics of teriflunomide, the active

metabolite of leflunomide.
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Experimental Design

¢ Population: Healthy adult volunteers (n=24), ensuring inclusion criteria cover a range of CYP
genotypes where possible.
¢ Design: An open-label, fixed-sequence study.
o Phase 1: Administration of a single oral dose of leflunomide (e.g., 20 mg).
o Washout Period: A period of at least 8 weeks, confirmed by plasma teriflunomide levels <0.02
mg/L [3].
o Phase 2: Pre-treatment with rifampin (600 mg daily) for 7-10 days to achieve full enzyme
induction [5], followed by co-administration of a single dose of leflunomide with rifampin.
o A separate cohort or study arm should investigate the leflunomide-methotrexate interaction,
administering multiple doses of methotrexate (e.g., 15 mg weekly) before leflunomide dosing.

Blood Sampling and Analysis

¢ Schedule: Intensive PK sampling over 8 weeks post-leflunomide dose (e.g., pre-dose, 2, 4, 6, 8, 12,
24, 48h, then weekly).

¢ Analytes: Plasma concentrations of teriflunomide.

¢ PK Parameters: Calculate AUC~0-c0~, C~max~, T~max~, and half-life (t~1/2~) for teriflunomide in
both phases.

Safety Monitoring
e Conduct frequent Liver Function Tests (LFTs) - ALT, AST - before and during the study [3].

e Monitor for gastrointestinal adverse events (diarrhea, nausea) and hematological parameters (CBC
with differential) [7] [8] [3].

The workflow for this experimental protocol can be visualized as follows:
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Phase 1: Single dose
Leflunomide

Washout Period
(=8 weeks)

Rifampin Pre-treatment

(600 mg daily, 7-10 days)

Phase 2: Single dose
Leflunomide + Rifampin

Data Analysis:
Compare Teriflunomide PK

Click to download full resolution via product page

Data Collection and Analysis Framework

The quantitative data collected from the proposed study should be summarized for clear comparison, as

outlined in the following template.
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Smolecule

. Leflunomide Leflunomide + Ratio of

Pharmacokinetic . . .

Alone (Mean * Rifampin (Mean * Geometric Inference
Parameter

SD) SD) Means (90% CI)
AUC~0-co~ (Data to be (Data to be (Data to be (Data to be
(ng-h/imL) collected) collected) collected) collected)
C~max~ (ug/mL) (Data to be (Data to be (Data to be (Data to be

collected) collected) collected) collected)
Half-life (t~1/2~, (Data to be (Data to be (Data to be (Data to be
days) collected) collected) collected) collected)
Apparent Clearance (Datato be (Data to be (Data to be (Data to be
(CLIF, LIh) collected) collected) collected) collected)

The primary endpoint would be the change in teriflunomide exposure (AUC). A decrease in AUC and
C~max~, along with an increase in clearance, when leflunomide is co-administered with rifampin would
confirm the induction interaction. Safety data should be tabulated to compare the incidence of adverse events

(e.g., elevated liver enzymes) across study phases.

Visualizing the Mechanistic and Interaction Pathways

The predicted mechanistic pathways and interactions between these drugs are complex. The following

diagram synthesizes the information from the search results to provide a clear overview.

Key Considerations for Researchers

¢ Clinical Translation: The leflunomide-methotrexate combination is a validated therapy, but the
leflunomide-rifampin interaction is a critical knowledge gap. If confirmed, it would necessitate dose
adjustments and rigorous therapeutic drug monitoring of teriflunomide levels in patients requiring both
treatments [3].

¢ Toxicity Monitoring: The primary risk for the leflunomide-methotrexate combination is
hepatotoxicity [7] [8] [3]. Any interaction study must include stringent LFT monitoring. Adding rifampin,
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which itself can cause hepatotoxicity [6], would compound this risk, making safety a paramount
endpoint.

e Genotypic Variations: Consider stratifying participants or analyzing data based on genetic
polymorphisms in enzymes like CYP1A2, for which teriflunomide is a weak inducer [1], as this may
influence the magnitude of the interaction with rifampin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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